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Compound of Interest

Compound Name: DL-TBOA

Cat. No.: B607146 Get Quote

For researchers and scientists in the dynamic field of drug development, ensuring laboratory

safety and proper chemical handling is paramount. This guide provides essential, immediate

safety and logistical information for the proper disposal of DL-threo-β-benzyloxyaspartate (DL-
TBOA), a potent and widely used excitatory amino acid transporter (EAAT) inhibitor. Adherence

to these procedures is critical for minimizing environmental impact and maintaining a safe

research environment.

DL-TBOA is a competitive, non-transportable blocker of EAATs, with varying inhibitory

concentrations across different transporter subtypes.[1][2] While specific disposal protocols for

DL-TBOA are not readily available, it should be handled as a hazardous chemical waste in

accordance with general laboratory safety guidelines.[3][4][5][6] This product is intended for

research use only and is not for therapeutic, diagnostic, human, or veterinary use.[1]

Quantitative Data: Inhibitory Activity of DL-TBOA
The following table summarizes the inhibitory constants (IC₅₀ and Kᵢ) of DL-TBOA for various

human excitatory amino acid transporters (EAATs), providing a clear comparison of its potency.
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Transporter Subtype IC₅₀ (µM) Kᵢ (µM)

EAAT1 (Glast) 70 2.9 - 42

EAAT2 (GLT-1) 6 2.2 - 5.7

EAAT3 (EAAC1) 6 9.3

EAAT4 4.4

EAAT5 3.2

Data compiled from multiple sources.[1][2][7][8]

Experimental Protocols: Step-by-Step Disposal of
DL-TBOA
The following procedure outlines the recommended steps for the safe disposal of DL-TBOA
waste, including pure compound, contaminated materials, and solutions.

1. Waste Segregation and Collection:

Solid Waste:

Collect unadulterated, expired, or unwanted solid DL-TBOA in its original container if

possible, or in a clearly labeled, compatible, and sealable hazardous waste container.[3][4]

Contaminated personal protective equipment (PPE) such as gloves, disposable lab coats,

and bench paper should be collected in a designated, sealed, and clearly labeled

hazardous waste bag or container.

Liquid Waste:

Aqueous solutions containing DL-TBOA should be collected in a dedicated, leak-proof,

and clearly labeled hazardous waste container.[4][5] Do not mix with other solvent waste

streams unless compatible.

Solutions of DL-TBOA in organic solvents (e.g., DMSO) should be collected in a separate,

compatible, and clearly labeled chlorinated or non-chlorinated solvent waste container,
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depending on the solvent used.[4]

Sharps Waste:

Any sharps, such as needles or pipette tips, contaminated with DL-TBOA must be

disposed of in a designated, puncture-resistant sharps container.

2. Labeling and Storage:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

"DL-threo-β-benzyloxyaspartate (DL-TBOA)," the concentration (if applicable), and the date

of accumulation.[5]

Store waste containers in a designated satellite accumulation area (SAA) that is at or near

the point of generation.[3][5]

Ensure that all waste containers are kept securely closed except when adding waste.[3][5]

Store incompatible waste streams separately to prevent accidental mixing and dangerous

reactions. For example, keep acidic and basic waste in separate secondary containment.[3]

3. Disposal Request and Pickup:

Once a waste container is full or has been in storage for the maximum allowable time

(consult your institution's guidelines), arrange for pickup by your institution's Environmental

Health and Safety (EH&S) department or a licensed hazardous waste disposal contractor.[5]

Do not dispose of DL-TBOA, in either solid or liquid form, down the drain or in the regular

trash.[6]

4. Empty Container Disposal:

A container that held DL-TBOA is considered "empty" under federal regulations if all waste

has been removed by standard practice and no more than one inch of residue remains.[9]

To be disposed of as non-hazardous waste, the empty container should be triple-rinsed with

a suitable solvent.[9] The rinsate must be collected and disposed of as hazardous chemical

waste.[9]
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After rinsing, remove or deface the original label before placing the container in the

appropriate recycling or trash receptacle.[4][9]

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of DL-TBOA waste in

a laboratory setting.
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Caption: Workflow for the safe disposal of DL-TBOA waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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